Cas no 1805245-64-0 (2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonyl chloride)

• Product Name: 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonyl chloride
• CAS No: 1805245-64-0
• MF: C₆H₃BrClF₂NO₃S
• MW: 322.511725664139
• CID: 4860919
• Update Time: 2025-06-11

2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonyl chloride

• Inchi： 1S/C6H3BrClF2NO3S/c7-4-2(5(9)10)1-3(12)6(11-4)15(8,13)14/h1,5,12H
• InChI Key： WKNVQPZYENZHRP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=C(C(=N1)S(=O)(=O)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 3
• Topological Polar Surface Area: 75.6

Additional information on 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonyl chloride

Introduction to 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonyl chloride (CAS No. 1805245-64-0)

2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonyl chloride, identified by the CAS number 1805245-64-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride class, characterized by its reactive sulfonyl chloride group and halogenated aromatic structure. The presence of both bromine and difluoromethyl substituents enhances its utility as a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The sulfonyl chloride moiety in this compound is a key functional group that facilitates nucleophilic substitution reactions, making it a valuable building block for constructing more complex structures. Such reactivity is highly advantageous in medicinal chemistry, where rapid and efficient synthesis of heterocyclic compounds is often required. The bromo substituent at the 2-position and the difluoromethyl group at the 3-position introduce electronic and steric effects that can modulate the reactivity and binding properties of the molecule, which is crucial for optimizing pharmacokinetic profiles.

In recent years, there has been a growing interest in halogenated pyridines due to their role in designing potent pharmaceutical agents. For instance, studies have demonstrated that compounds incorporating difluoromethyl groups often exhibit improved metabolic stability and bioavailability, attributes that are highly sought after in drug development. The 5-hydroxypyridine scaffold is also well-documented for its biological significance, with derivatives being explored for their potential antimicrobial, anti-inflammatory, and anticancer activities.

Current research highlights the application of 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonyl chloride in synthesizing kinase inhibitors, which are critical targets in oncology research. The combination of bromine and difluoromethyl groups provides a scaffold that can be readily modified to interact with specific enzymatic sites. For example, modifications at the 4-position or 7-position of the pyridine ring have been shown to enhance binding affinity to tyrosine kinases, a class of enzymes frequently implicated in cancer progression.

The utility of this compound extends beyond kinase inhibition. Emerging studies suggest its potential in developing novel antiviral agents. The structural features of 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonyl chloride allow for the creation of molecules that can disrupt viral protease activity or inhibit viral entry into host cells. The reactivity of the sulfonyl chloride group enables facile coupling with amines or other nucleophiles to generate peptidomimetics or protease inhibitors with enhanced efficacy.

From an agrochemical perspective, derivatives of this compound have shown promise as herbicides or fungicides. The halogenated pyridine core is a common motif in agrochemicals due to its ability to interact with biological targets in plants, leading to selective weed control or disease prevention. The presence of both bromine and difluoromethyl groups may enhance the compound's lipophilicity, improving its absorption and translocation within plant tissues.

The synthesis of 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available precursors such as 2-bromo-5-hydroxypyridine. The introduction of the difluoromethyl group often requires specialized fluorination techniques, such as electrophilic fluorination or metal-catalyzed cross-coupling reactions. The final step involves sulfonation followed by conversion to the sulfonyl chloride derivative using phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂).

In terms of handling and storage, 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonyl chloride should be kept under inert conditions to prevent degradation. Due to its reactive nature, it should be stored away from moisture and strong bases to avoid unwanted side reactions. Proper personal protective equipment (PPE) is essential when handling this compound, including gloves, goggles, and lab coats, to ensure safety in laboratory settings.

The growing demand for specialized intermediates like 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-6-sulfonyl chloride underscores the importance of high-quality synthetic chemistry in drug discovery and development. As research continues to uncover new applications for halogenated pyridines, compounds such as this are likely to remain integral components in medicinal chemistry pipelines worldwide.